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Compound of Interest

Compound Name:
3,5-Dimethylisoxazole-4-sulfonyl

chloride

Cat. No.: B1301105 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethylisoxazole-4-sulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3,5-
Dimethylisoxazole-4-sulfonyl chloride (CAS No. 80466-79-1). Adherence to these

procedures is essential for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Dimethylisoxazole-4-sulfonyl chloride is classified as a corrosive solid that causes

severe skin burns and eye damage.[1][2] It is crucial to handle this compound with appropriate

personal protective equipment to prevent exposure.
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Property Value Reference

Molecular Formula C5H6ClNO3S [1]

Molecular Weight 195.63 g/mol [1]

Appearance
White to light yellow to Yellow-

brown Solid or Liquid
[3]

Melting Point 38-40 °C [4]

Hazard Statements
H314: Causes severe skin

burns and eye damage
[1][3]

Signal Word Danger [1][3]

UN Number 3261 [2][4]

Hazard Class 8 (Corrosive) [2][4]

Packing Group III [4]

Recommended Personal Protective Equipment (PPE):

PPE Type Specification Rationale

Eye Protection
Safety goggles and a face

shield.

To protect against splashes

that can cause severe eye

damage.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

To prevent skin contact and

severe burns.

Body Protection
A lab coat or chemical-

resistant suit.

To protect the entire body from

exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1]

To avoid inhalation of any dust

or vapors.
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2.1. General Handling:

Work Area Preparation: Always handle 3,5-Dimethylisoxazole-4-sulfonyl chloride in a

well-ventilated area or under a certified chemical fume hood.[1]

Personal Protective Equipment: Before handling, ensure you are wearing the appropriate

PPE as detailed in the table above.

Avoiding Contamination: Keep the container tightly closed when not in use.[1] Avoid contact

with skin, eyes, and clothing.[2]

Weighing and Transfer: When weighing and transferring the solid, do so carefully to avoid

creating dust.

Reaction Setup: If used in a reaction, add it slowly to the reaction mixture to control any

exothermic processes.

2.2. Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed and store in a corrosives area.[1][2]

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture degradation.[3]

Emergency Procedures
3.1. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. Call a physician immediately.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Call a physician or

poison control center immediately.[2]
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Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor.[2]

3.2. Spill and Leak Cleanup:

Evacuate: Clear all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Cover the spill with a dry, inert, non-combustible absorbent material such as sand,

dry lime, or soda ash.[5] DO NOT USE WATER.[5]

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Dispose: Dispose of the containerized waste as hazardous waste in accordance with local

regulations.

Disposal Plan
Unused or waste 3,5-Dimethylisoxazole-4-sulfonyl chloride must be treated as hazardous

waste.[1] Small residual quantities can be neutralized before disposal.

Step-by-Step Neutralization and Disposal Protocol:

This procedure should be performed in a chemical fume hood with appropriate PPE.

Prepare a Basic Solution: In a large beaker, prepare a cold solution of saturated sodium

bicarbonate or a 1-2 M sodium hydroxide solution.[6] The volume of the basic solution should

be significantly larger (at least 5-10 times the volume of the sulfonyl chloride solution) to

absorb the heat of reaction.[6]

Cool the Solution: Place the beaker in an ice bath and begin stirring.
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Slow Addition: Carefully and slowly add the residual 3,5-Dimethylisoxazole-4-sulfonyl
chloride to the cold, stirred basic solution.[6] The reaction is exothermic and may produce

gas.[6]

Monitor: Control the rate of addition to prevent excessive foaming or a rapid temperature

increase.

Verify Neutralization: Once the addition is complete, allow the mixture to warm to room

temperature. Check the pH of the aqueous solution to ensure it is neutral or slightly basic

(pH 7-9).[6] If it is still acidic, add more base.

Final Disposal: The neutralized aqueous solution can then be disposed of in accordance with

local regulations.

Start: Residual
3,5-Dimethylisoxazole-4-sulfonyl chloride

1. Prepare cold
basic solution

(NaHCO3 or NaOH)

2. Slowly add sulfonyl
chloride to base

with stirring

3. Monitor temperature
and gas evolution

4. Check pH (7-9)
after reaction

5. Dispose of
neutralized solution

per regulations

pH is neutral/
slightly basic

Add more base

pH is acidic

Click to download full resolution via product page

Workflow for the neutralization and disposal of residual 3,5-Dimethylisoxazole-4-sulfonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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